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Compound of Interest

Compound Name: n-Propionylglycine-2,2-d2

Cat. No.: B12418364 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical aspect of laboratory operations. This guide provides a

detailed, step-by-step procedure for the proper disposal of n-Propionylglycine-2,2-d2, a

stable isotope-labeled compound. The information presented here is compiled from safety data

sheets of related compounds, general chemical waste guidelines, and supplier information.

Immediate Safety and Handling Precautions:

While n-Propionylglycine-2,2-d2 is not classified as a hazardous substance, it is imperative to

adhere to standard laboratory safety protocols.[1] Always wear appropriate Personal Protective

Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this or any

chemical. In case of accidental contact, follow these first aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to a well-ventilated area for fresh air.

Ingestion: Rinse mouth with water and seek medical advice.

Chemical and Physical Properties
A summary of the key quantitative data for n-Propionylglycine-2,2-d2 is provided in the table

below for easy reference.
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Property Value

CAS Number 1256842-51-9

Molecular Formula C5H7D2NO3

Molecular Weight 133.15 g/mol

Form Solid

Shipping Classification Non-Hazardous for Transport

Storage
Store refrigerated (-5°C to 5°C), protect from

light

Disposal Workflow
The proper disposal of n-Propionylglycine-2,2-d2 follows a logical progression, beginning with

waste characterization and culminating in compliant disposal. The following diagram illustrates

this workflow.
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Disposal Workflow for n-Propionylglycine-2,2-d2

Step 1: Waste Characterization
(Non-Hazardous Solid)

Step 2: Segregation
(Separate from hazardous waste)

Step 3: Containerization
(Labeled, sealed container)

Step 4: Institutional Protocol
(Consult EHS Guidelines)

Step 5: Final Disposal
(Collection by EHS or designated waste handler)

Click to download full resolution via product page

Caption: This diagram outlines the five key steps for the proper disposal of n-
Propionylglycine-2,2-d2.

Detailed Disposal Procedures
The following step-by-step protocols are based on general guidelines for the disposal of non-

hazardous, stable isotope-labeled chemical waste.

Experimental Protocol: Disposal of Solid n-Propionylglycine-2,2-d2 Waste

Waste Identification and Segregation:
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Confirm that the waste is solely n-Propionylglycine-2,2-d2 and is not mixed with any

hazardous substances.

Stable isotope-labeled compounds that are not radioactive can generally be handled as

standard chemical waste.

Segregate the solid n-Propionylglycine-2,2-d2 waste from other laboratory waste

streams, particularly hazardous materials.

Containerization:

Place the solid waste into a clearly labeled, leak-proof container with a secure lid.

The label should include the full chemical name ("n-Propionylglycine-2,2-d2"), the

quantity of waste, and the date of accumulation.

Consult Institutional Guidelines:

Crucially, always consult your institution's Environmental Health & Safety (EHS)

department for specific disposal protocols. Local and institutional regulations may vary.

Storage and Collection:

Store the sealed waste container in a designated waste accumulation area within the

laboratory.

Arrange for the collection of the waste by your institution's EHS department or their

designated chemical waste contractor.

Experimental Protocol: Disposal of Empty n-Propionylglycine-2,2-d2 Containers

Decontamination:

Thoroughly rinse the empty container with a suitable solvent (e.g., water, followed by a

solvent in which the compound is soluble) at least three times.

Label Defacement:
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Completely remove or deface the original product label to prevent any misidentification of

the empty container.

Disposal:

Once cleaned and with the label removed, the container can typically be disposed of in the

regular laboratory glass or plastic recycling stream, in accordance with your institution's

policies.

Logical Relationship Diagram
The decision-making process for the disposal of n-Propionylglycine-2,2-d2 is based on its

classification as a non-hazardous, stable isotope-labeled compound. This logical relationship is

visualized below.

Disposal Decision Pathway

Compound Characteristics

Disposal Protocol

n-Propionylglycine-2,2-d2

Stable Isotope Labeled
(Non-Radioactive) Non-Hazardous Classification

Treat as Non-Hazardous
Chemical Waste

Follow Institutional EHS Guidelines
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Caption: This chart illustrates how the characteristics of n-Propionylglycine-2,2-d2 inform its

proper disposal protocol.

By following these procedures and always prioritizing consultation with your institution's EHS

department, you can ensure the safe and compliant disposal of n-Propionylglycine-2,2-d2,

contributing to a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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